Cas no 33353-68-3 (3,5-Dichloro-2-methoxyaniline)

• Product Name: 3,5-Dichloro-2-methoxyaniline
• CAS No: 33353-68-3
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• MDL: MFCD11977376
• CID: 293414
• PubChem ID: 11217747
• Update Time: 2025-04-19

3,5-Dichloro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-methoxyaniline
• 3,5-DICHLORO-2-METHOXYBENZENAMINE
• Benzenamine, 3,5- dichloro-2-methoxy-
• 2-Amino-4,6-dichloroanisole
• 2-Methoxy-3,5-dichloroaniline
• 3,5-Dichloro-2-methoxyphenylamine
• 3,5-Dichloro-o-anisidine
• o-Anisidine, 3,5-dichloro- (8CI)
• A821740
• SCHEMBL6079187
• DS-7305
• AKOS005357572
• A1-01959
• 33353-68-3
• 3,5-Dichloro-2-methoxy-phenylamine
• BENZENAMINE, 3,5-DICHLORO-2-METHOXY-
• benzenamine,3,5-dichloro-2-methoxy-
• DTXSID50459044
• CS-0150570
• MFCD11977376
• I11279
• SY044744
• 3,5-Dichloro-2-methoxy-benzenamine
• BENZENAMINE,3,5-DICHLORO-2-METHOXY;
• AMY28298
• FCNJFFUXQXCKFS-UHFFFAOYSA-N

• MDL： MFCD11977376
• Inchi： 1S/C7H7Cl2NO/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,10H2,1H3
• InChI Key： FCNJFFUXQXCKFS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)N)Cl

Computed Properties

• Exact Mass: 190.99061
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 297.3±35.0℃/760mmHg
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers